2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate

• IUPAC Name: [2-(4-chloroanilino)-2-oxoethyl] 2-(3-methoxyphenyl)acetate
• InChI: InChI=1S/C17H16ClNO4/c1-22-15-4-2-3-12(9-15)10-17(21)23-11-16(20)19-14-7-5-13(18)6-8-14/h2-9H,10-11H2,1H3,(H,19,20)
• InChI Key: DAZQOHTTWMPWKF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC(=O)OCC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO4
• Molecular Weight: 333.8 g/mol
• CAS No.: 1004127-04-1

Description

The compound “2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate” is a chemical compound with the molecular formula CHClNO. It has an average mass of 361.823 Da and a monoisotopic mass of 361.119324 Da.

Physical And Chemical Properties Analysis

The compound “this compound” has a density of 1.3±0.1 g/cm³, a boiling point of 613.1±55.0 °C at 760 mmHg, and a vapor pressure of 0.0±1.8 mmHg at 25°C. Its enthalpy of vaporization is 91.0±3.0 kJ/mol and it has a flash point of 324.6±31.5 °C. The compound has an index of refraction of 1.635 and a molar refractivity of 98.9±0.3 cm³.

Scientific Research Applications

Synthesis and Antimicrobial Applications

A study by Sah et al. (2014) involved the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as antimicrobial agents. This work demonstrates the chemical versatility of compounds related to 2-[(4-Chlorophenyl)amino]-2-oxoethyl (3-methoxyphenyl)acetate and their potential in developing antimicrobial treatments. The antimicrobial activity was evaluated against bacterial and fungal strains, showing moderate activity and highlighting the compound's significance in medical research (Sah, Bidawat, Seth, & Gharu, 2014).

Chemical Reactivity and Biological Evaluation

The chemical reactivity of these compounds has been explored for the synthesis of novel heterocyclic compounds. Farouk, Ibrahim, and El-Gohary (2021) investigated the synthesis and biological evaluation of novel 2-[(1-chloro-3-oxoprop-1-en-1-yl)amino]-4-(4-methoxyphenyl)-6-oxo-1,6-dihydropyrimidine-5-carbonitrile. Their work highlights the potential of these compounds in constructing nitrogen heterocyclic compounds with potential biological activities. This emphasizes the compounds' role in drug discovery and development (Farouk, Ibrahim, & El-Gohary, 2021).

Material Science and Polymerization Applications

In the context of material science, Guillaneuf et al. (2010) discussed the use of related compounds in nitroxide-mediated photopolymerization, showcasing the applicability of such chemicals in developing new materials and polymers. This study suggests the potential of these compounds in innovative polymer synthesis methods, contributing to advancements in material science and engineering (Guillaneuf et al., 2010).